2-Butyl-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-butyl-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C14H19N5O2/c1-5-6-7-18-12(20)10-11(17(4)14(18)21)15-13-16(3)9(2)8-19(10)13/h8H,5-7H2,1-4H3
• InChI Key: SOYGFRJXEWWUGG-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(N=C3N2C=C(N3C)C)N(C1=O)C
• Molecular Formula: C14H19N5O2
• Molecular Weight: 289.33 g/mol

Description

2-Butyl-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione, also known as caffeine, is a naturally occurring stimulant that is commonly found in coffee, tea, and chocolate. Caffeine is widely used by people all over the world to stay awake and alert. However, caffeine has a range of other applications in scientific research, including its use as a tool to study the mechanisms of action of other drugs and its potential as a therapeutic agent.

Mechanism of Action

Caffeine exerts its effects on the body by blocking the action of adenosine, a neurotransmitter that promotes sleep and suppresses arousal. By blocking adenosine, 2-Butyl-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione increases the activity of other neurotransmitters, including dopamine and norepinephrine, which promote wakefulness and alertness.
Biochemical and Physiological Effects
Caffeine has a range of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and respiration, and it can also cause the release of glucose from the liver. Caffeine is also a diuretic, which means that it increases the production of urine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Butyl-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione in lab experiments is that it is widely available and relatively inexpensive. It is also a well-characterized compound, which means that its effects on the body are well understood. However, 2-Butyl-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione has some limitations as a research tool. For example, its effects can vary depending on the dose and the route of administration, and it can also interact with other compounds in unpredictable ways.

Future Directions

There are many potential future directions for research on 2-Butyl-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione. One area of interest is its potential as a therapeutic agent for neurodegenerative disorders. Another area of interest is the development of new 2-Butyl-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione analogs that have improved selectivity and potency. Additionally, 2-Butyl-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione could be used as a tool to study the mechanisms of action of other compounds, which could lead to the development of new drugs for a range of conditions.

Synthesis Methods

Caffeine can be synthesized from xanthine, which is found in tea leaves and coffee beans. The synthesis process involves several steps, including the methylation of xanthine to form 3,7-dimethylxanthine, which is then oxidized to form 3,7-dimethyluric acid. This acid is then treated with ammonia to form 2-Butyl-4,6,7-trimethylpurino[7,8-a]imidazole-1,3-dione.

Scientific Research Applications

Caffeine is widely used in scientific research as a tool to study the mechanisms of action of other drugs. It is often used as a positive control in experiments to test the effects of other compounds on the central nervous system. Caffeine has also been shown to have potential therapeutic applications, including its use as a treatment for Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.